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Compound of Interest

Compound Name: 4-Bromo-2-fluorothiophenol

Cat. No.: B183962 Get Quote

Core Safety Mandates for 4-Bromo-2-
fluorothiophenol
An In-depth Guide for Laboratory Professionals

This document provides a comprehensive overview of the material safety data for 4-Bromo-2-
fluorothiophenol (CAS No. 174414-93-8), tailored for researchers, scientists, and

professionals in drug development. The following sections detail the compound's hazards, safe

handling protocols, and emergency procedures, based on globally recognized safety

standards.

Identification and Physicochemical Properties
4-Bromo-2-fluorothiophenol, also known as 4-Bromo-2-fluorobenzenethiol, is a laboratory

chemical used in scientific research and development.[1] While specific quantitative data for

properties like boiling point, flash point, and density are not consistently available across safety

data sheets, its computed properties provide insight into its chemical behavior.
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Property Value Source

Molecular Formula C6H4BrFS Echemi[2], ChemScene[3]

Molecular Weight 207.06 g/mol ChemScene[3]

CAS Number 174414-93-8 SynQuest Labs[1], Echemi[2]

Computed XLogP3-AA 2.9 PubChem[4]

Hydrogen Bond Donor Count 1 PubChem[4]

Hydrogen Bond Acceptor

Count
2 PubChem[4]

Topological Polar Surface Area 1 Å² PubChem[4]

Hazard Identification and Classification
This substance is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazards are related to acute toxicity, skin and eye irritation, and respiratory effects.[1]

[2]

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2][4]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[2][4]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2][4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][4]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1][2][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2]
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The GHS warning pictogram associated with these hazards is the exclamation mark (GHS07).

[1]

The following diagram illustrates the logical flow from material identification to the assignment

of appropriate hazard warnings and precautionary statements.

Hazard Identification

Classification & Labeling

Preventative Action

Substance:
4-Bromo-2-fluorothiophenol

Review Toxicological Data
(Acute Oral, Dermal, Inhalation)

Review Irritation Data
(Skin, Eye, Respiratory)

Classify Hazards
(Acute Tox. 4, Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3)

Assign Signal Word:
'Warning'

Assign Hazard Statements:
H302, H312, H315, H319, H332, H335

Assign Pictogram:
GHS07 (Exclamation Mark)

Define Precautionary Statements
(P261, P264, P270, P280, etc.)

Click to download full resolution via product page

GHS Hazard Classification Workflow

Experimental Protocols
The safety data sheets reviewed for this guide cite standardized hazard classifications but do

not provide detailed experimental protocols for the toxicological or physicochemical tests

conducted. The classifications are based on official and authoritative sources, likely following

methodologies established by regulatory bodies such as the OECD (Organisation for Economic

Co-operation and Development) or similar national standards. For detailed advice on personal

protective equipment, EU CEN Standards such as EN 166 (eye-protection), EN 340 (protective

clothing), and EN 149 (respiratory protection) are referenced.[5][6]

Emergency and First-Aid Procedures
Immediate and appropriate first-aid measures are critical upon exposure. The following

procedures are recommended.[2][7]
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Exposure Route First-Aid Measures

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[2][7]

Skin Contact

Take off contaminated clothing and wash it

before reuse. Wash skin with plenty of water. If

skin irritation occurs, get medical help.[2][7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][7]

Ingestion

Rinse mouth. Do NOT induce vomiting. Never

give anything by mouth to an unconscious

person. Get immediate medical advice/attention.

[1][2]

This diagram outlines the decision-making process for first responders following a chemical

exposure event.

Exposure Event Occurs

Identify Exposure Route

Inhalation

 Lungs

Skin Contact

 Skin

Eye Contact

 Eyes

Ingestion

 Mouth

1. Move to Fresh Air
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1. Remove Contaminated Clothing
2. Wash with Plenty of Water

3. Seek Medical Help if Irritation Occurs

1. Rinse Cautiously with Water
2. Remove Contact Lenses

3. Continue Rinsing
4. Seek Medical Help if Irritation Persists

1. Rinse Mouth
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3. Get Immediate Medical Attention
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First-Aid Decision Pathway

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or

water spray appropriate for the surrounding fire.[1]

Specific Hazards: Thermal decomposition can generate hazardous gases, including carbon

oxides, hydrogen bromide, hydrogen fluoride, and sulfur oxides.[1] There is a risk of

explosion if the material is heated under confinement.[1]

Protective Equipment: Firefighters should wear gas-tight chemically protective clothing in

combination with a self-contained breathing apparatus (SCBA).[1]

Accidental Release

Personal Precautions: Evacuate unnecessary personnel and ensure adequate ventilation.

Do not breathe vapors or spray.[1] Only qualified personnel equipped with suitable protective

equipment should intervene.[1]

Environmental Precautions: Avoid release to the environment. Notify authorities if the product

enters sewers or public waters.[1]

Containment and Cleanup: Stop the leak if it is safe to do so. Absorb spills with dry chemical

absorbent. For large spills, dike for recovery or use a pump. Use non-sparking, explosion-

proof equipment.[1] Collect the material in a suitable container for disposal.[1]

The workflow for managing an accidental release is systematic, prioritizing safety and

environmental protection.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5600%2F5661-B-03.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5600%2F5661-B-03.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5600%2F5661-B-03.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5600%2F5661-B-03.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5600%2F5661-B-03.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5600%2F5661-B-03.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5600%2F5661-B-03.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5600%2F5661-B-03.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5600%2F5661-B-03.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Accidental Release Response Workflow

Handling and Storage
Safe Handling
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Ensure good ventilation of the workstation.[1]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

respiratory protection if ventilation is inadequate.[1][2]

Avoid contact with skin and eyes.[1][2]

Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.

[1][2]

Use non-sparking tools and take precautionary measures against static discharge.[2]

Storage Conditions

Store in a dry, cool, and well-ventilated area.[1][2]

Keep the container tightly closed when not in use.[1][2]

The material is air-sensitive; store contents under an inert gas.[1]

Store locked up.[2]

Incompatible Materials: Keep away from strong bases and strong oxidizing agents.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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